copper;sulfate;pentahydrate

• Molecular Formula: CuH10O9S-2
• Molecular Weight: 249.69 g/mol
• InChI: InChI=1S/Cu.H2O4S.5H2O/c;1-5(2,3)4;;;;;/h;(H2,1,2,3,4);5*1H2/p-2
• InChIKey: CMDXKWPDBAJJNV-UHFFFAOYSA-L

Copper Sulfate Pentahydrate: Procurement Specifications & Key Properties

Copper(II) sulfate pentahydrate (CAS 7758-99-8, MW 249.69 g/mol), historically known as blue vitriol or bluestone, is the most commercially prevalent form of copper sulfate, accounting for approximately 200,000 tonnes of annual global production . This inorganic salt exists as bright blue triclinic crystals with a density of 2.284 g/cm³, and it decomposes upon heating at 110 °C with sequential loss of its five water molecules of crystallization . It is distinguished from the anhydrous form (CuSO₄, MW 159.61 g/mol, white powder, density 3.60 g/cm³) by its hydration state, which governs nearly every property relevant to procurement: aqueous solubility, copper content by weight, hygroscopic behavior, storage stability, and performance in catalytic and biological applications .

Hydration state governs key properties: aqueous solubility, copper loading, storage stability, and catalytic behavior. The pentahydrate form provides a consistent, well-characterized baseline for solution preparation and dosing.

Water of crystallization can be mechanistically essential: not an inert diluent. In catalytic applications, the pentahydrate's coordinated water may be required to establish the active copper coordination sphere.

Ambient stability advantage: pentahydrate is stable at room temperature and non-deliquescent, unlike anhydrous CuSO₄ which must be protected from moisture absorption.

• [1] Richardson, H.W. (1997). Copper Compounds. In: Ullmann's Encyclopedia of Industrial Chemistry. Wiley-VCH. doi:10.1002/14356007.a07_567. View Source

Why Copper Sulfate Pentahydrate Cannot Be Substituted

Although all copper(II) salts ultimately deliver Cu²⁺ ions, their hydration state, counterion identity, and crystalline form create irreducible differences in solubility, copper loading, catalytic activity, and toxicological profile. The pentahydrate form dissolves to yield approximately 320 g/L at 20 °C, whereas anhydrous CuSO₄ reaches only ~204 g/L under identical conditions—a 57% higher mass solubility that directly impacts solution preparation protocols . The counterion is not innocent: sulfate is classified as a weakly coordinating anion, whereas chloride, nitrate, and acetate each impart distinct redox behavior, hygroscopicity, and corrosion potential . Furthermore, the pentahydrate's crystalline water is not merely passive; in at least one catalytic system, substituting anhydrous CuSO₄ for the pentahydrate caused a yield collapse from 70% to below 5%, demonstrating that the water of crystallization can be mechanistically essential rather than incidental . These differences mean that procurement specifications—hydration state, counterion, and purity grade—directly dictate experimental reproducibility, regulatory compliance, and process economics.

Target: Pentahydrate

Potential Substitute: Anhydrous / Other Salts

High aqueous solubility (~320 g/L at 20 °C); enables concentrated stock solutions.

Anhydrous solubility is substantially lower (~204 g/L); may limit solution concentration. Other Cu(II) salts have varying solubility and counterion effects.

Water of crystallization participates in catalytic cycles; demonstrated essential in phosphorylation and N-arylation reactions.

Anhydrous substitution can cause drastic yield reduction (observed from 70% to

Defined copper content (~25.45% Cu) standardized for feed and formulation dosing.

Anhydrous contains ~1.6× more copper per gram; direct mass-for-mass substitution leads to dosing errors. Other salts have variable copper loading and bioavailability.

Hydration state, counterion identity, and purity grade are not interchangeable. Substitution without validation may compromise solubility, catalytic yield, dosing accuracy, and toxicological profile.

• [1] Sciencemadness Discussion Board. (2023). Solubility of Copper Sulphate Compared to Its Pentahydrate — Compilation of 15 Published Solubility Sources. View Source
• [2] Budnikov, A.S. et al. (2025). Synthesis of β-Ketophosphonates Through Aerobic Copper(II)-Mediated Phosphorylation of Enol Acetates. Beilstein Journal of Organic Chemistry, 21, 1192–1200. doi:10.3762/bjoc.21.96. View Source

Copper Sulfate Pentahydrate: Head-to-Head Evidence

Solubility: Pentahydrate vs. Anhydrous Copper Sulfate

Copper sulfate pentahydrate (CuSO₄·5H₂O) exhibits substantially higher aqueous solubility than its anhydrous counterpart (CuSO₄·0H₂O) across all measured temperatures. A comprehensive compilation of 15 independent published sources yielded average solubilities for the pentahydrate of 269 ± 43 g/L at 0 °C, 332 ± 21 g/L at 20 °C, and 1,388 ± 602 g/L at 100 °C, whereas the anhydrous form averaged only 145 ± 3 g/L at 0 °C, 204 ± 4 g/L at 20 °C, and 749 ± 17 g/L at 100 °C . At the commonly used ambient temperature of 20 °C, the pentahydrate is approximately 1.63-fold more soluble. The anhydrous data are notably tighter (CV ~2%) compared to the pentahydrate (CV ~6–43%), reflecting the complexity introduced by the water of crystallization in dissolution thermodynamics .

Aqueous Solubility

Head-to-head

Pentahydrate: 332 ± 21 g/L at 20 °C
Anhydrous: 204 ± 4 g/L at 20 °C
~1.63-fold higher mass solubility

Solution preparation context; hydration-dependent solubility

Multi-source compilation (15 published sources); pentahydrate CV 6–43%

Evidence Dimension	Aqueous solubility at 20 °C (g/L)
Target Compound Data	332 ± 21 g/L (CuSO₄·5H₂O, average of 4 published sources)
Comparator Or Baseline	204 ± 4 g/L (anhydrous CuSO₄, average of 4 published sources)
Quantified Difference	+128 g/L absolute; ~1.63-fold higher mass solubility for pentahydrate
Conditions	Pure water, 20 °C, atmospheric pressure; data compiled from Wikipedia solubility table, Sciencemadness wiki, PubChem, Crystal Growing wiki, NPIC technical sheet, INCHEM safety data sheet, Sigma Aldrich solubility table, USDA data sheet

Why This Matters

For procurement and formulation, the pentahydrate delivers approximately 63% more dissolved copper sulfate per liter of solution at ambient temperature, enabling more concentrated stock solutions and reducing the mass of solid needed for a given target concentration—critical for large-scale agricultural spray preparation and industrial electroplating bath make-up.

• [1] SnailsAttack (2023). Solubility of Copper Sulphate Compared to Its Pentahydrate — Multi-Source Aggregation and Analysis. Sciencemadness Discussion Board. Average solubilities calculated from 15 published sources across 7 databases. View Source

Catalytic Phosphorylation: Pentahydrate's Essential Role

In the copper(II)-mediated aerobic phosphorylation of enol acetates with H-phosphonates to produce β-ketophosphonates, Budnikov et al. (2025) reported that employing CuSO₄·5H₂O as the catalyst under mild conditions (room temperature, air atmosphere) achieved a phosphorylation yield of 70%. When the pentahydrate was replaced with anhydrous CuSO₄ under otherwise identical conditions, the yield dropped dramatically to less than 5% . The authors explicitly noted that 'the ligand environment of copper is very important for the effective reaction,' and that other Cu(II) salts including halides, nitrate, tetrafluoroborate, and perchlorate 'were much less effective or completely inert' . This demonstrates that the water of crystallization in the pentahydrate is not a passive diluent but actively participates in creating the requisite copper coordination sphere for catalytic turnover.

Phosphorylation Yield

Head-to-head

Pentahydrate: 70% yield
Anhydrous: ≥65 pp loss, ~14-fold reduction

Catalytic performance context; water of crystallization essential

Enol acetate phosphorylation, Cu 10 mol%, RT, air, 24 h (Budnikov 2025)

Evidence Dimension	Phosphorylation product yield (β-ketophosphonate)
Target Compound Data	70% isolated yield with CuSO₄·5H₂O (10 mol% catalyst, room temperature, air, 24 h)
Comparator Or Baseline	<5% yield with anhydrous CuSO₄ under identical conditions
Quantified Difference	≥65 percentage point yield loss upon dehydration; ~14-fold reduction
Conditions	Enol acetate (0.2 mmol), H-phosphonate (0.4 mmol), CuSO₄·5H₂O or anhydrous CuSO₄ (10 mol%), CH₃CN, room temperature, air atmosphere, 24 h

Why This Matters

For synthetic chemistry laboratories procuring copper sulfate as a catalyst precursor, selecting the pentahydrate over the anhydrous form can be the difference between a viable synthetic route and a failed reaction. This evidence directly refutes any assumption that anhydrous and pentahydrate forms are functionally interchangeable in catalytic applications.

• [1] Budnikov, A.S., Krylov, I.B., Shevchenko, M.I., Segida, O.O., Lastovko, A.V., & Terent'ev, A.O. (2025). Synthesis of β-Ketophosphonates Through Aerobic Copper(II)-Mediated Phosphorylation of Enol Acetates. Beilstein Journal of Organic Chemistry, 21, 1192–1200. doi:10.3762/bjoc.21.96. PMID: 40589429. View Source

N-Arylation in Water: Superior Performance of CuSO₄·5H₂O

In a systematic screen of copper(II) salts for the N-arylation of aniline with iodonium ylides, Nabar et al. (2023) compared CuSO₄·5H₂O, CuCl₂, CuBr₂, and Cu(OAc)₂ under identical conditions (10 mol% catalyst, DCE solvent, 60 °C, 2 h reaction time). CuSO₄·5H₂O afforded diphenylamine in 60% yield, whereas CuCl₂ gave 44%, CuBr₂ gave 36%, and Cu(OAc)₂ gave 46% . The superiority of CuSO₄·5H₂O was further amplified when water was used as a green solvent: under optimized aqueous conditions (10 mol% CuSO₄·5H₂O, water, 60 °C), the yield reached 82%—the highest among all conditions tested, exceeding the next best catalyst (Cu(OAc)₂ at 46%) by 36 percentage points . The protocol was demonstrated across 22 substrate examples with yields ranging from 52% to 89%.

N-Arylation in Water

Head-to-head

CuSO₄·5H₂O (water, 60 °C): 82% yield
Best alternative (Cu(OAc)₂ in DCE): 46%
36 pp advantage, water-compatible

Aqueous catalytic screening context; counterion-dependent

22 substrate examples, 52–89% yield (Nabar 2023)

Evidence Dimension	Catalytic N-arylation yield of diphenylamine (3a) under standardized conditions
Target Compound Data	CuSO₄·5H₂O: 60% yield (DCE, 60 °C, 2 h); 82% yield (water, 60 °C, 2 h)
Comparator Or Baseline	CuCl₂: 44%; CuBr₂: 36%; Cu(OAc)₂: 46% (all DCE, 60 °C, 2 h)
Quantified Difference	CuSO₄·5H₂O vs CuCl₂: +16 pp; vs CuBr₂: +24 pp; vs Cu(OAc)₂: +14 pp in DCE. Aqueous CuSO₄·5H₂O (82%) vs best competitor in DCE (46%): +36 pp.
Conditions	Aniline (0.2 mmol), iodonium ylide 2a (0.24 mmol), catalyst (10 mol%), solvent (2 mL), 60 °C, 2 h; isolated yields

Why This Matters

For procurement in synthetic organic chemistry, CuSO₄·5H₂O offers a unique combination of superior catalytic activity and compatibility with water as a green solvent—enabling both higher yields and reduced environmental impact compared to alternative copper(II) salts. This dual advantage is not replicated by CuCl₂, CuBr₂, or Cu(OAc)₂.

• [1] Nabar, K.U., Bhanage, B.M., & Dawande, S.G. (2023). Copper-Catalyzed N-Arylation of Amines with Aryliodonium Ylides in Water. Beilstein Journal of Organic Chemistry, 19, 1008–1014. doi:10.3762/bjoc.19.76. View Source

ACS Reagent Grade vs. Industrial Grade: Trace Metal Specifications

The EMSURE® ACS, ISO, Reag. Ph Eur grade of copper(II) sulfate pentahydrate (Merck Millipore, Cat. No. 102790) specifies an iodometric assay of 99.0–100.5% with individually certified trace metal limits: Fe ≤0.003% (30 ppm), Ni ≤0.005% (50 ppm), Pb ≤0.005% (50 ppm), Zn ≤0.03% (300 ppm), Ca ≤0.005%, K ≤0.001%, Na ≤0.005%, chloride ≤0.0005%, total nitrogen ≤0.001%, and insoluble matter ≤0.005% . In comparison, standard agricultural or feed-grade copper sulfate pentahydrate typically specifies only ≥98% purity with heavy metals (as Pb) ≤10 mg/kg and water-insoluble matter ≤0.2%—offering approximately two orders of magnitude less stringent control on key interferents like iron and zinc . The ultra-high-purity variant (Sigma-Aldrich 99.995% trace metals basis) further tightens specifications to total metallic impurities <50 ppm .

Grade Specifications

Class-level

ACS Reagent: Fe ≤30 ppm, Ni ≤50 ppm, Pb ≤50 ppm
Feed Grade: Pb ≤10 ppm, Fe/Ni unspecified
Insoluble matter: ACS ≤50 ppm vs feed ≤2,000 ppm

Grade selection review; trace interference control

ACS/ISO/Ph Eur vs agricultural standard; check certification needs

Evidence Dimension	Trace metal impurity limits (certified maximum concentrations)
Target Compound Data	ACS Reagent Grade: Fe ≤0.003% (30 ppm), Ni ≤0.005% (50 ppm), Pb ≤0.005% (50 ppm), Zn ≤0.03% (300 ppm); Assay 99.0–100.5% (iodometric)
Comparator Or Baseline	Feed Grade (NY/T 42-1987): CuSO₄·5H₂O ≥98.5%, Cu ≥25.0%, As ≤5 mg/kg, heavy metals (as Pb) ≤10 mg/kg, water-insoluble matter ≤0.2%. Industrial/Agricultural Grade: typically ≥98%, limited trace metal specification.
Quantified Difference	Fe: ACS grade ≤30 ppm vs feed grade unspecified (typically >100 ppm in practice); Pb: ACS ≤50 ppm vs feed grade ≤10 ppm (note: feed grade has tighter Pb spec but lacks Fe/Ni/Zn/N specifications); insoluble matter: ACS ≤50 ppm vs feed grade ≤2,000 ppm (40× difference).
Conditions	Specifications per ACS Reagent Chemicals monograph, ISO 6353-2, and Ph. Eur. monograph for copper sulfate pentahydrate.

Why This Matters

For analytical chemistry, trace metal catalysis, and life science research, procurement of ACS Reagent Grade CuSO₄·5H₂O ensures that trace interferents (especially iron, nickel, and zinc) are controlled to parts-per-million levels, preventing artefacts in quantitative analysis, unintended catalytic side reactions, or cytotoxicity confounding in cell-based assays.

• [1] Ministry of Agriculture, People's Republic of China. (1987). Feed Grade Copper Sulfate. Agricultural Industry Standard NY/T 42-1987. Specification: CuSO₄·5H₂O ≥98.5%, Cu ≥25.0%, As ≤5 mg/kg, heavy metals (as Pb) ≤10 mg/kg, water-insoluble matter ≤0.2%. View Source

Acute Oral Toxicity: CuSO₄·5H₂O vs. Other Copper Salts

The EPA (2006) compiled acute oral LD50 values for copper compounds tested under standardized conditions. Copper sulfate pentahydrate (99% purity) exhibited the lowest LD50 among common copper compounds: 790 mg/kg (male) and 450 mg/kg (female). In contrast, copper(II) chloride (57.7% purity) showed LD50 values of 1,796 mg/kg (male) and 2,006 mg/kg (female)—approximately 2.3–4.5× higher (less acutely toxic). Copper hydroxide (77% purity) was even less acutely toxic at 2,253 mg/kg (male) and 2,160 mg/kg (female)—approximately 2.9–4.8× higher than the pentahydrate. Copper oxychloride (94.1% purity) showed intermediate values of 1,537 mg/kg (male) and 1,370 mg/kg (female) . The species was not explicitly stated by EPA but is presumed to be rat, consistent with standard acute oral toxicity testing protocols . This higher acute toxicity of the pentahydrate is attributable to its high water solubility and rapid dissolution kinetics, which deliver a bolus of bioavailable Cu²⁺ ions upon ingestion.

Acute Oral Toxicity

Reported

LD50 (rat): Pentahydrate M 790, F 450 mg/kg
CuCl₂ M 1,796, F 2,006 mg/kg
Cu(OH)₂ M 2,253, F 2,160 mg/kg

Acute toxicity endpoint context; handling review

EPA 2006 data; higher solubility drives bioavailability

Evidence Dimension	Acute oral LD50 (mg/kg body weight) in rats
Target Compound Data	CuSO₄·5H₂O (99% purity): Male 790 mg/kg, Female 450 mg/kg
Comparator Or Baseline	CuCl₂ (57.7%): Male 1,796, Female 2,006 mg/kg; Cu(OH)₂ (77%): Male 2,253, Female 2,160 mg/kg; Copper oxychloride (94.1%): Male 1,537, Female 1,370 mg/kg
Quantified Difference	CuSO₄·5H₂O vs CuCl₂: 2.3× (male) to 4.5× (female) more toxic; vs Cu(OH)₂: 2.9× (male) to 4.8× (female) more toxic; vs copper oxychloride: 1.9× (male) to 3.0× (female) more toxic
Conditions	EPA (2006) acute oral lethality study; single oral gavage administration; species presumed rat; endpoint: 14-day mortality

Why This Matters

Procurement decisions involving CuSO₄·5H₂O must account for its significantly higher acute oral toxicity relative to other copper salts. This dictates more stringent personal protective equipment (PPE) requirements, engineering controls, hazardous material shipping classification, and spill containment protocols that would not be triggered by less soluble copper compounds like copper hydroxide or copper oxychloride.

• [1] EPA (2006). Oral LD50 Values for Copper Compounds. As reproduced in: Toxicological Profile for Copper. Agency for Toxic Substances and Disease Registry (ATSDR), Table 2-4. NCBI Bookshelf. View Source

Copper Content: Pentahydrate vs. Anhydrous

Copper sulfate pentahydrate (CuSO₄·5H₂O, MW 249.69 g/mol) contains approximately 25.45% elemental copper by weight (Cu atomic weight 63.55 g/mol). Anhydrous copper sulfate (CuSO₄, MW 159.61 g/mol) contains approximately 39.81% copper—a 1.56-fold higher copper loading . This difference means that 1 kg of anhydrous CuSO₄ delivers the same elemental copper as approximately 1.56 kg of the pentahydrate. In agricultural micronutrient applications, the pentahydrate is typically specified at ≥25% Cu for feed grade . When formulators or end-users substitute one hydration form for another without adjusting the mass, the resulting copper dose is either 36% below target (if pentahydrate replaces anhydrous) or 56% above target (if anhydrous replaces pentahydrate). Both errors carry significant consequences: under-dosing leads to copper deficiency in livestock (anemia, growth retardation) or inadequate fungicidal protection; over-dosing risks copper toxicity (LD50 450–790 mg/kg oral rat) and environmental copper accumulation .

Copper Content

Head-to-head

Pentahydrate: 25.45% Cu (theoretical)
Anhydrous: 39.81% Cu
Anhydrous delivers 1.56× more Cu per gram

Copper loading context; dose adjustment review

Commercial feed grade specification ≥25% Cu

Evidence Dimension	Elemental copper content (% by weight)
Target Compound Data	25.45% Cu (theoretical); commercial feed grade specification: Cu ≥25.0% (CuSO₄·5H₂O, MW 249.69)
Comparator Or Baseline	39.81% Cu (theoretical); commercial anhydrous specification: Cu ~39–40% (CuSO₄, MW 159.61)
Quantified Difference	Anhydrous delivers 1.56× more elemental copper per unit mass than pentahydrate; pentahydrate delivers 0.64× the copper of anhydrous.
Conditions	Based on molecular formula and atomic weights: Cu = 63.546, S = 32.065, O = 15.999, H = 1.008 g/mol

Why This Matters

For procurement of copper sulfate for animal feed, fertilizer, or fungicide formulation, the hydration state directly governs the elemental copper dose delivered. Using the wrong hydration form without mass correction leads to either ineffective treatment (under-dose) or toxicity (over-dose). The pentahydrate's lower and more forgiving copper density makes it the preferred form for applications requiring precise, lower-rate copper delivery.

• [1] Kands Chemical. (2024). What Is The Difference Between Copper Sulphate and Copper Sulphate Pentahydrate? Technical comparison: pentahydrate ~25% Cu, anhydrous ~40% Cu. View Source
• [2] Farsion Chemicals. Copper Sulphate Pentahydrate Feed Grade Specification. CuSO₄·5H₂O ≥98%, Cu ≥25.06%. View Source
• [3] EPA (2006). Oral LD50 Values for Copper Compounds. As reproduced in ATSDR Toxicological Profile for Copper. NCBI Bookshelf, Table 2-4. CuSO₄·5H₂O: Male 790, Female 450 mg/kg. View Source

Copper Sulfate Pentahydrate: Application Scenarios

Aqueous N-Arylation Catalyst

For synthetic organic laboratories pursuing sustainable, water-based reaction conditions, CuSO₄·5H₂O is the preferred copper(II) source for N-arylation of amines. As demonstrated by Nabar et al. (2023), CuSO₄·5H₂O (10 mol%) in water at 60 °C delivers an 82% isolated yield of diphenylamine—36 percentage points higher than the best-performing alternative Cu(II) salt (Cu(OAc)₂, 46% in DCE) and 38–46 points above CuCl₂ and CuBr₂ . The combination of superior catalytic activity, water compatibility, low catalyst loading, and the compound's low procurement cost (typically <$10/kg for reagent grade) makes it the rational first-choice catalyst for this transformation class. Laboratories should specify ACS Reagent Grade (≥98.0% assay) or higher purity to avoid trace metal interference from iron or nickel, which can catalyze competing oxidative side reactions .

Feed Micronutrient: Bioavailability Reference Standard

Copper sulfate pentahydrate serves as the established reference standard (relative bioavailability = 100%) against which all alternative copper sources are benchmarked in animal nutrition research. A comprehensive review by Leeson (2009) notes that 'other inorganic sources vary from 40–115% bioavailability of Cu compared to sulphate' . The pentahydrate's 25% copper content and high water solubility ensure rapid dissolution in the gastrointestinal tract, providing a consistent and predictable copper uptake profile. In head-to-head trials with tribasic copper chloride (TBCC) in laying hens, TBCC showed 134% relative bioavailability compared to CSPH, confirming that the pentahydrate remains the universal comparator . For feed formulators, procurement of feed-grade CuSO₄·5H₂O (Cu ≥25.0%, purity ≥98.5%) ensures compliance with established nutritional requirement tables (NRC 1994: 6–8 ppm Cu for poultry) and enables accurate dosing without the uncertainty inherent in novel copper sources .

Analytical Chemistry: ACS Reagent Grade for Quantitative Analysis

When CuSO₄·5H₂O is used as a primary or secondary standard in iodometric titrations, trace metal analysis, or preparation of certified reference solutions, only ACS Reagent Grade material (99.0–100.5% assay by iodometry) with individually certified impurity limits should be procured . The EMSURE® ACS grade specification controls iron to ≤30 ppm, nickel to ≤50 ppm, and lead to ≤50 ppm—levels that prevent interference in redox titrations (Fe), complexometric determinations (Ni), and toxic metal accumulation in prepared standards (Pb) . For ultra-trace work, the 99.995% trace metals basis grade (Sigma-Aldrich Cat. No. 469130) with total metallic impurities <50 ppm provides the highest available purity and should be specified for inductively coupled plasma (ICP) calibration standards, atomic absorption spectroscopy, and semiconductor-grade electroplating bath preparation . The pentahydrate form is specifically preferred over anhydrous for analytical work because its stable hydration state at room temperature eliminates mass uncertainty from variable water absorption that plagues the hygroscopic anhydrous form .

Agricultural Fungicide & Algaecide: High-Solubility Copper Source

For agricultural and aquacultural applications requiring rapid copper ion release, copper sulfate pentahydrate's high water solubility (~320 g/L at 20 °C) provides a distinct functional advantage over less soluble copper formulations such as copper hydroxide (Kocide®) or copper oxychloride . In citrus canker control trials, copper sulfate pentahydrate applied at a lower metallic copper rate per hectare (approximately 15% of the metallic copper contained in film-forming copper products like Kocide 3000 and Cuprofix Ultra 40) provided equivalent disease control efficacy while leaving approximately 75% less copper residue on fruit . This profile supports use in integrated pest management programs where minimizing environmental copper loading is a regulatory or certification requirement. Additionally, the pentahydrate's compatibility with chitosan stickers enables effective late blight (Phytophthora infestans) control in potatoes at copper levels approximately 40-fold lower than those recommended for commercial copper hydroxide fungicides . Procurement specifications for this application should require EPA/Pesticide Grade or Agricultural Grade CuSO₄·5H₂O (≥98% purity, fine crystal form for rapid dissolution).

Application

Selection Property

Validation Focus

Aqueous cross-coupling research

Hydration-dependent catalytic performance

Yield and green-solvent compatibility assessment

Animal nutrition copper source benchmarking

Established relative bioavailability reference

Copper uptake and performance endpoints vs novel sources

Analytical method standard and trace analysis

Certified trace metal impurity limits

Interference control in redox and complexometric methods

Agricultural disease control research

High-solubility copper release profile

Efficacy and copper residue assessment under field conditions

• [1] Nabar, K.U., Bhanage, B.M., & Dawande, S.G. (2023). Copper-Catalyzed N-Arylation of Amines with Aryliodonium Ylides in Water. Beilstein Journal of Organic Chemistry, 19, 1008–1014. doi:10.3762/bjoc.19.76. View Source
• [2] Leeson, S. (2009). Copper Metabolism and Dietary Needs. World's Poultry Science Journal, 65(3), 353–366. doi:10.1017/S0043933909000256. View Source
• [3] Liu, Z., Bryant, M.M., & Roland, D.A. (2005). Layer Performance and Phytase Retention as Influenced by Copper Sulfate Pentahydrate and Tribasic Copper Chloride. Journal of Applied Poultry Research, 14(3), 499–505. TBCC bioavailability = 134% relative to CSPH. View Source
• [4] Sciencemadness. (2016). Copper(II) Sulfate. Wiki entry: anhydrous variety must be stored in sealed closed containers to prevent water absorption from air; pentahydrate stable at room temperature and pressure, not deliquescent. View Source
• [5] Sciencemadness Discussion Board. (2023). Solubility of Copper Sulphate Compared to Its Pentahydrate. Pentahydrate solubility at 20 °C: 332 ± 21 g/L. View Source
• [6] Magna-Bon Agricultural Control Solutions. (2011). Evaluation of Chemicals for Control of Citrus Canker. Copper sulfate pentahydrate (CS2005) at ~15% metallic copper rate of film-forming coppers provided equivalent canker control with ~75% less fruit residue. View Source
• [7] Hadwiger, L.A. & McBride, P.O. (2006). Low-Level Copper Plus Chitosan Applications Provide Protection Against Late Blight of Potato. Plant Health Progress. doi:10.1094/PHP-2006-0406-01-RS. Copper levels ~40-fold lower than commercial copper hydroxide fungicide. View Source